Cas no 23349-22-6 (2-Naphthalenebutanoicacid, a-methoxy-g-oxo-, methyl ester)

• Product Name: 2-Naphthalenebutanoicacid, a-methoxy-g-oxo-, methyl ester
• CAS No: 23349-22-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 289560
• PubChem ID: 251723
• Update Time: 2025-04-19

2-Naphthalenebutanoicacid, a-methoxy-g-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenebutanoicacid, a-methoxy-g-oxo-, methyl ester
• methyl 2-methoxy-4-naphthalen-2-yl-4-oxobutanoate
• AC1L5KHB
• AC1Q5YW5
• AG-J-74466
• AR-1J4814
• CTK4F1335
• methyl 2-methoxy-4-(naphthalen-2-yl)-4-oxobutanoate
• NSC72405
• 23349-22-6
• NSC-72405
• DTXSID00291012

• Inchi： 1S/C16H16O4/c1-19-15(16(18)20-2)10-14(17)13-8-7-11-5-3-4-6-12(11)9-13/h3-9,15H,10H2,1-2H3
• InChI Key： IWWVBJZJZNTSTR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)OC)CC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 2.60060